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Compound of Interest

5-methyl-4-nitro-2,3-dihydro-1H-
Compound Name:

pyrazol-3-one
CAS No.: 61885-21-0

Cat. No.: B1276955

Get Quote

Executive Analysis: The "Nitro-Switch" Effect

The introduction of a nitro group (

) at the C4 position of the pyrazolone ring fundamentally alters the fragmentation landscape
compared to the parent scaffold (3-methyl-5-pyrazolone).

In positive electrospray ionization (ESI+), the 4-nitro-3-methyl-5-pyrazolone (MW 143) exhibits
a "fragile" behavior characterized by high-energy elimination channels that are absent in stable
analogs like Edaravone.

» Key Differentiator: The Ortho-Effect. The proximity of the C3-Methyl group to the C4-Nitro
group facilitates an intramolecular hydrogen transfer, leading to a characteristic loss of

(17 Da), a pathway impossible in non-nitrated analogs.
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« lonization Preference: Due to the electron-withdrawing nitro group, this compound shows
enhanced sensitivity in ESI Negative Mode (

) compared to standard pyrazolones, as the N1-proton becomes highly acidic (

shift).

Mechanistic Fragmentation Pathways

To confidently identify this compound, you must track three specific dissociation channels.

Pathway A: The Ortho-Interaction (Diaghostic)

e Mechanism: The oxygen of the C4-nitro group abstracts a proton from the adjacent C3-
methyl group.

e Result: Loss of a hydroxyl radical (
, 17 Da).

e Observation: Transition from precursor
144

127.

« Significance: This peak distinguishes the 3-methyl-4-nitro isomer from isomers where the
methyl and nitro groups are distant (e.g., N-methyl variants).

Pathway B: Nitro-Nitrite Rearrangement
e Mechanism: The nitro group isomerizes to a nitrite ester (

) under collision-induced dissociation (CID).
e Result: Loss of nitric oxide (

, 30 Da).

e Observation:
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144
114.

 Significance: Confirms the presence of an oxidizable nitrogen species.

Pathway C: Homolytic Cleavage (High Energy)

e Mechanism: Direct cleavage of the C-N bond.
e Result: Loss of the nitro group (

, 46 Da).
e Observation:

144
98.

 Significance: The resulting ion (

98) corresponds to the protonated 3-methyl-5-pyrazolone core, linking the impurity back to
the parent scaffold.

Comparative Performance Data

The following table contrasts the target compound with its direct structural relatives to facilitate
impurity profiling.
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] 3-Methyl-5-
4-Nitro-3-methyl-5- Edaravone (Drug
Feature pyrazolone
pyrazolone API)
(Precursor)
Formula
MW 143.03 98.05 174.08
ESI(+) Parent 144.04 99.06 175.09
98 (Loss of 133 (Loss of
Base Peak (MS2) 71 (Ring opening)
) / Ring break)
-17 Da ( -28 Da ( -42 Da (
Diagnostic Loss
) (Ortho-effect) ) ketene)
ESI(-) Sensitivity High (Acidic N-H) Low/Moderate Moderate

Validated Experimental Protocol

To replicate these fragmentation patterns, use the following self-validating LC-MS/MS workflow.

Phase 1: Sample Preparation

e Stock Solution: Dissolve 1 mg of 4-nitro-3-methyl-5-pyrazolone in 1 mL of DMSO (Solubility
is poor in pure water/methanol).

e Working Solution: Dilute to 1 pg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

Phase 2: LC-MS Parameters
e System: Triple Quadrupole (QqQ) or Q-TOF.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8um).
o Mobile Phase A: Water + 0.1% Formic Acid (Proton source for ESI+).

o Mobile Phase B: Acetonitrile (Aprotic solvent to stabilize radical cations).
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e Gradient: 5% B to 95% B over 5 minutes. Note: The nitro compound is more polar than

Edaravone and will elute earlier.

Phase 3: lon Source Settings (ESI+)

Capillary Voltage: 3500 V.
Fragmentor Voltage: 100 V (Set high to observe in-source fragmentation for confirmation).
Collision Energy (CE):

o Step 1: 10 eV (Preserves Parent

o Step 2: 25 eV (Promotes

127 and

98 generation).

Visualization: Fragmentation Pathway

The following diagram illustrates the fragmentation tree for the protonated molecular ion

[M+H]+: m/z 144
(4-Nitro-3-methyl-5-pyrazolone)

-17 Da (OH) -30 Da (NO)
(Ortho-Effect) |(Nitrite Rearrangement)

-46 Da (NO2)
(Homolytic Cleavage)

m/z 127 m/z 114 m/z 98
[M+H - OH]+ [M+H - NOJ+ [M+H - NO2]+

-28 Da (CO) \-45 Da (Loss of CHO+NH2)

m/z 70 m/z 53
[98 - COJ+ Ring Fragmentation
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Click to download full resolution via product page

Caption: Fragmentation tree of protonated 4-nitro-3-methyl-5-pyrazolone (m/z 144) showing the
primary Ortho-Effect and Nitro-loss pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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